Cas no 446-30-0 (4-Chloro-2-fluorobenzoic acid)

• Product Name: 4-Chloro-2-fluorobenzoic acid
• CAS No: 446-30-0
• MF: C₇H₄ClFO₂
• MW: 174.556864738464
• MDL: MFCD00042468
• CID: 37431
• PubChem ID: 24867301
• Update Time: 2025-10-05

4-Chloro-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluorobenzoic acid
• 2-fluoro-5-bromobenzoic acid
• 2-FLUORO-4-CHLOROBENZOIC ACID
• BUTTPARK 19\01-70
• RARECHEM AL BO 0755
• TIMTEC-BB SBB003797
• Benzoic acid, 4-chloro-2-fluoro-
• 4-Chloro-2-Fluorobenzoic Acid 2-Fluoro-4-Chlorobenzoic Acid
• 4-Chlor-2-fluor-benzoesaeure
• 4-chloro-2-fluorobenzoate
• 4-chloro-2-fluoro-benzoic acid
• 4-chloro-4-fluorobenzoic acid
• Benzoic acid,4-chloro-2-fluoro
• NSC 190363
• 2-Fluoro-4-chlorobenzoicacid
• 4-chloro-2-fluorobenzoic acid,98%
• MFCD00042468
• W-106184
• NS00043939
• 4-chloro-2-fluoro benzoic acid
• EN300-21714
• 3-fluoro-2-methylbenzenamine
• F0001-1215
• InChI=1/C7H4ClFO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11
• DTXSID60196236
• C1668
• SY005386
• AB01330555-02
• SCHEMBL392840
• NCGC00337421-01
• MU5ZEU8Q5V
• AKOS001281794
• CS-W017485
• 4-Chloro-2-fluorobenzoicacid
• 446-30-0
• CK2227
• AM61552
• FT-0618017
• 4-Chloro-2-fluorobenzoic acid, 98%
• PS-8621
• BP-11471
• AC-3932
• NSC190363
• A7085
• HY-W016769
• UNII-MU5ZEU8Q5V
• NSC-190363
• A7042
• Z104510482
• EINECS 207-162-3
• DTXCID70118727
• DB-031131
• 207-162-3

• MDL： MFCD00042468
• Inchi： 1S/C7H4ClFO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)
• InChI Key： ZLPXBWMVZANJJQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 173.98800
• Monoisotopic Mass: 173.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Off white or off white crystals
• Density: 1.4016 (estimate)
• Melting Point: 205.0 to 209.0 deg-C
• Boiling Point: 274.7℃/760mmHg
• Flash Point: 119.9℃
• Water Partition Coefficient: Insoluble
• PSA: 37.30000
• LogP: 2.17730
• Solubility: Insoluble in water

4-Chloro-2-fluorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Chloro-2-fluorobenzoic acid

Comprehensive Overview of 4-Chloro-2-fluorobenzoic acid (CAS No. 446-30-0): Properties, Applications, and Industry Insights

4-Chloro-2-fluorobenzoic acid (CAS No. 446-30-0) is a halogen-substituted benzoic acid derivative with significant relevance in pharmaceutical, agrochemical, and specialty chemical industries. This compound, characterized by its chloro and fluoro functional groups, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₇H₄ClFO₂, and molecular weight of 174.56 g/mol, make it a critical building block for designing advanced molecules. Researchers and manufacturers frequently search for terms like "4-Chloro-2-fluorobenzoic acid synthesis", "CAS 446-30-0 suppliers", and "halogenated benzoic acid applications", reflecting its commercial and scientific demand.

The compound’s physicochemical properties include a white to off-white crystalline appearance, a melting point range of 150–155°C, and moderate solubility in polar organic solvents like methanol and dimethyl sulfoxide (DMSO). These traits enable its use in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in drug discovery. Recent trends highlight its role in developing API intermediates for antiviral and anticancer therapies, aligning with the growing focus on precision medicine and green chemistry.

In agrochemicals, 4-Chloro-2-fluorobenzoic acid contributes to the synthesis of herbicides and fungicides. Its halogenated structure enhances bioactivity, addressing global challenges like crop resistance and sustainable farming. Searches for "eco-friendly agrochemical intermediates" and "halogenated aromatic acids in agriculture" underscore this relevance. Additionally, the compound’s stability under controlled conditions makes it suitable for high-throughput screening in combinatorial chemistry.

From an industrial perspective, the demand for CAS 446-30-0 is driven by its cost-effectiveness and scalability. Manufacturers optimize processes like direct halogenation or carboxylation to meet regulatory standards such as REACH and FDA guidelines. Analytical techniques like HPLC, GC-MS, and NMR ensure purity, a key concern for buyers searching "4-Chloro-2-fluorobenzoic acid purity standards" or "446-30-0 analytical methods".

Emerging applications in material science, such as liquid crystals and polymer additives, further expand its utility. The compound’s ability to modify electronic properties aligns with innovations in flexible electronics and OLED technologies. This interdisciplinary potential fuels searches for "halogenated aromatics in advanced materials" and "CAS 446-30-0 patents".

Environmental and safety considerations are paramount. While not classified as hazardous, proper handling protocols are emphasized in SDS documents. Users often query "4-Chloro-2-fluorobenzoic acid storage" and "446-30-0 safety data", reflecting industry compliance trends. Sustainable synthesis routes, including catalysis and solvent recovery, are gaining traction to reduce waste.

In summary, 4-Chloro-2-fluorobenzoic acid (CAS No. 446-30-0) is a multifaceted compound bridging pharmaceuticals, agriculture, and materials science. Its optimized synthesis, diverse applications, and compliance with green chemistry principles position it as a cornerstone in modern chemical innovation.